2-(6-chloro-1,1-dioxido-4-phenyl-2H-1,2,3-benzothiadiazin-2-yl)-N-(3,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2-(6-chloro-1,1-dioxo-4-phenyl-1λ6,2,3-benzothiadiazin-2-yl)-N-(3,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C23H20ClN3O5S/c1-31-18-11-17(12-19(13-18)32-2)25-22(28)14-27-26-23(15-6-4-3-5-7-15)20-10-16(24)8-9-21(20)33(27,29)30/h3-13H,14H2,1-2H3,(H,25,28)
• InChI Key: ORZUIPAAPPMGLT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)CN2N=C(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC=CC=C4)OC
• Molecular Formula: C23H20ClN3O5S
• Molecular Weight: 485.9 g/mol

Description

2-(6-chloro-1,1-dioxido-4-phenyl-2H-1,2,3-benzothiadiazin-2-yl)-N-(3,5-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H20ClN3O5S and its molecular weight is 485.94. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Research indicates that derivatives of benzothiadiazine, similar to the compound , have been evaluated for their antitumor activities. For instance, a study synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives with different heterocyclic ring systems. These compounds exhibited considerable anticancer activity against some cancer cell lines, highlighting the potential of benzothiazole derivatives in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).

Photovoltaic Efficiency and Non-Linear Optical (NLO) Activity

Another study focused on benzothiazolinone acetamide analogs, examining their photochemical and thermochemical properties for potential use in dye-sensitized solar cells (DSSCs). The compounds demonstrated good light harvesting efficiency and non-linear optical activity, suggesting their usefulness in photovoltaic applications (Mary et al., 2020).

Antioxidant Studies

Novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides were synthesized and evaluated for their antioxidant activities. These compounds were found to possess moderate to significant radical scavenging activity, underscoring their potential as antioxidants (Ahmad et al., 2012).

Acidity Constants Determination

A study conducted on newly synthesized N-(benzothiazole-2-yl)-2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)acetamide derivatives explored their acidity constants through UV spectroscopic studies. This research is crucial for understanding the chemical properties of such compounds (Duran & Canbaz, 2013).